Cas no 141109-07-1 (Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester)

Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester structure
141109-07-1 structure
Product Name:Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
CAS No:141109-07-1
MF:C25H32O6
MW:428.517988204956
CID:2676847
Update Time:2023-08-07

Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • (4-decoxyphenyl) 4-methoxycarbonyloxybenzoate
    • Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
    • 4-(DECYLOXY)PHENYL 4-[(METHOXYCARBONYL)OXY]BENZOATE
    • Inchi: 1S/C25H32O6/c1-3-4-5-6-7-8-9-10-19-29-21-15-17-22(18-16-21)30-24(26)20-11-13-23(14-12-20)31-25(27)28-2/h11-18H,3-10,19H2,1-2H3
    • InChI Key: GDMVNGWYEYYRFN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC(=O)OC)=O)CCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 492
  • XLogP3: 8.1
  • Topological Polar Surface Area: 71.1
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